3,4-dihydro-2H-1-benzopyran-4-ylmethanamine

• IUPAC Name: 3,4-dihydro-2H-chromen-4-ylmethanamine
• InChI: InChI=1S/C10H13NO/c11-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-4,8H,5-7,11H2
• InChI Key: XGFJPMBRXFFNAH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C1CN
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• CAS RN: 92661-91-1

Description

3,4-dihydro-2H-1-benzopyran-4-ylmethanamine, also known as Dihydrobenzopiramine (DHBP), is a synthetic organic compound. It has a CAS Number of 92661-91-1. The molecular weight of this compound is 163.22.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13NO/c11-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-4,8H,5-7,11H2. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• 3,4-dihydro-2H-1-benzopyran derivatives are synthesized for various purposes, such as intermediates for selective agonists like PD128907 (Jin, 2006).
• The synthesis of N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides showed myorelaxant activity, hinting at potential medical applications (Khelili et al., 2012).
• Compounds derived from 3,4-dihydro-2H-1-benzopyran-3-ol were found to be selective vasodilators, emphasizing their role in cardiovascular research (Cho et al., 1996).

Pharmacological Aspects

• Some derivatives, like spiro[pyrrolidine- and piperidine-2,3'(2'H)-benzopyrans], have shown high affinity for 5-HT1A receptors, suggesting their potential as psychotropic agents (Comoy et al., 1996).
• The compound KR-31543, a derivative of 3,4-dihydro-2H-1-benzopyran, has been studied for its neuroprotective properties in ischemia-reperfusion damage (Kim et al., 2002).

Structural and Molecular Analysis

• Studies have been conducted on the crystallographic, computational, and spectroscopic analysis of 3-benzylchroman-4-ones, providing insights into the role of substitutions in stabilizing molecular structures (Salam et al., 2021).
• The determination of β-cyclodextrin inclusion complex constants for enantiomers of 3,4-dihydro-2H-1-benzopyran derivatives by capillary electrophoresis highlights its importance in chiral separation (Baumy et al., 1995).

Safety and Hazards

The compound has several hazard statements including H302, H315, H318, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501.